Cas no 46902-08-3 ([1,1'-Biphenyl]-4,4'-dicarboxamide)

• Product Name: [1,1'-Biphenyl]-4,4'-dicarboxamide
• CAS No: 46902-08-3
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 328055
• PubChem ID: 2774956
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4,4'-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-dicarboxamide
• 1,1'-Biphenyl-4,4'-dicarboxamide
• 4-(4-carbamoylphenyl)benzamide
• 4,4'-Biphenyldicarboxamide
• Biphenyl-4,4'-dicarbamid
• Biphenyl-4,4-dicarboxylic acid diamide
• biphenyl 4,4'-dicarboxamide
• CCG-234171
• J-502700
• Oprea1_625092
• FT-0605389
• CS-0170582
• W17416
• TS-00714
• YSWG489
• IDI1_011933
• HMS1432I18
• 46902-08-3
• Maybridge3_000546
• DTXSID50379298
• [1,1-Biphenyl]-4,4-dicarboxamide
• SCHEMBL1002578
• BIPHENYL-4,4'-DICARBOXYLIC ACID DIAMIDE
• AKOS015964267

• MDL： MFCD00017138
• Inchi： 1S/C14H12N2O2/c15-13(17)11-5-1-9(2-6-11)10-3-7-12(8-4-10)14(16)18/h1-8H,(H2,15,17)(H2,16,18)
• InChI Key： IJUKXLYWNIOUOH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC(C(N)=O)=CC=1)N

Computed Properties

• Exact Mass: 240.09000
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.18000
• LogP: 2.95200

[1,1'-Biphenyl]-4,4'-dicarboxamide Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives